Cas no 1805084-94-9 (2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde)

• Product Name: 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde
• CAS No: 1805084-94-9
• MF: C₁₁H₈F₆O
• MW: 270.17104434967
• CID: 4963958
• Update Time: 2025-10-29

2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde

• Inchi： 1S/C11H8F6O/c1-2-6-3-4-7(5-18)9(11(15,16)17)8(6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： IXJJESWDTNZFDP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=C(C=O)C=CC=1CC)(F)F

Computed Properties

• Exact Mass: 270.04793385 g/mol
• Monoisotopic Mass: 270.04793385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 270.17

Additional information on 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde

Introduction to 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde (CAS No. 1805084-94-9)

2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde, identified by its CAS number 1805084-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzene ring substituted with multiple functional groups. The structural features of this molecule, particularly the incorporation of trifluoromethyl and ethyl side chains, contribute to its unique chemical properties and potential applications.

The trifluoromethyl group (–CF₃) is a key substituent in organic chemistry due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. This feature makes compounds containing trifluoromethyl groups highly valuable in drug design, as they often improve pharmacokinetic profiles. In contrast, the ethyl group (–CH₂CH₃) introduces additional bulk and influences the electronic distribution of the molecule. The combination of these two substituents in the ortho position relative to the aldehyde group in 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde creates a complex interplay of steric and electronic effects that can be exploited for specific biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. Studies have demonstrated that the introduction of fluorine atoms can modulate enzyme inhibition, receptor binding, and overall drug efficacy. For instance, trifluoromethylated aldehydes have been investigated for their potential as intermediates in synthesizing kinase inhibitors and anti-inflammatory drugs. The structural motif of 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde aligns well with these trends, offering a promising scaffold for further derivatization and exploration.

The aldehyde functional group (–CHO) in this compound serves as a versatile handle for further chemical modifications. It can undergo condensation reactions with amino compounds to form Schiff bases, which are known for their diverse biological activities. Additionally, it can be reduced to primary alcohols or oxidized to carboxylic acids, depending on the synthetic goals. These reactivity patterns make 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde a valuable building block in multi-step synthetic routes towards complex molecules.

In materials science, aromatic aldehydes like this one have been explored for their potential in polymer synthesis and functional material development. The presence of electron-withdrawing trifluoromethyl groups can influence the electronic properties of polymers, making them suitable for applications in organic electronics or optoelectronic devices. Furthermore, the aldehyde group can participate in crosslinking reactions to form stable networks or hydrogels, which are useful in drug delivery systems and tissue engineering.

Current research in synthetic organic chemistry has focused on developing efficient methods for constructing complex molecular frameworks. The synthesis of 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde exemplifies this trend, as it requires careful consideration of reaction conditions and protecting group strategies to achieve high yields and purity. Recent publications have reported novel catalytic approaches for introducing trifluoromethyl groups into aromatic systems, which could streamline the production of this compound and its derivatives.

The biological activity of 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde has also been examined in various preclinical studies. While comprehensive toxicological data is still limited, preliminary assays suggest potential roles in modulating inflammatory pathways and enzyme activities. For example, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory therapy. The unique structural features may also contribute to interactions with other biological targets, such as receptors or ion channels.

The industrial significance of this compound is further underscored by its potential applications in agrochemicals. Fluorinated aromatic compounds are frequently employed in designing pesticides and herbicides due to their enhanced stability and bioavailability. The structural motifs present in 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde could be adapted for synthesizing novel agrochemicals that offer improved efficacy while minimizing environmental impact.

Future directions in the study of 2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde may include exploring its role as a precursor for more complex pharmacophores or investigating its behavior under different reaction conditions. Advances in computational chemistry could also aid in predicting its interactions with biological targets or optimizing synthetic routes through molecular modeling techniques.

In conclusion,2,3-Bis(trifluoromethyl)-4-ethylbenzaldehyde (CAS No. 1805084-94-9) represents a fascinating compound with diverse applications across pharmaceuticals、materials science，and agrochemicals。 Its unique structural features，particularly the combination of trifluoromethyl and ethyl substituents，make it a promising candidate for further research and development。 As synthetic methodologies continue to evolve，the accessibility and utility of this compound are expected to grow，opening new avenues for innovation。